3-(2-Aminoethyl)-1-(thiophen-2-YL)urea

• Molecular Formula: C7H11N3OS
• Molecular Weight: 185.25 g/mol
• IUPAC Name: 1-(2-aminoethyl)-3-thiophen-2-ylurea
• InChI: InChI=1S/C7H11N3OS/c8-3-4-9-7(11)10-6-2-1-5-12-6/h1-2,5H,3-4,8H2,(H2,9,10,11)
• InChI Key: REYXETMLBGFJST-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)NC(=O)NCCN

Description

3-(2-Aminoethyl)-1-(thiophen-2-yl)urea is a urea derivative with the molecular formula C₇H₁₁N₃OS and a molecular weight of 185.25 g/mol (CAS: 1536275-02-1) . Its structure comprises a thiophen-2-yl group attached to the urea moiety and a 2-aminoethyl substituent. The compound’s unique features include:

• Thiophene ring: A sulfur-containing heterocycle known to enhance bioavailability and metabolic stability in pharmaceuticals.
• Aminoethyl group: A flexible aliphatic chain that may improve solubility and interaction with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Aminoethyl)-1-(thiophen-2-YL)urea typically involves the reaction of thiophene-2-carboxylic acid with ethylenediamine, followed by the introduction of a urea group. The reaction conditions often require the use of a dehydrating agent such as thionyl chloride to facilitate the formation of the intermediate, which is then treated with an isocyanate to yield the final product.

Industrial Production Methods

In an industrial setting, the production of 3-(2-Aminoethyl)-1-(thiophen-2-YL)urea may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

3-(2-Aminoethyl)-1-(thiophen-2-YL)urea undergoes various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to modify the thiophene ring or the urea moiety.

Substitution: The aminoethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides can be employed under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Modified thiophene derivatives.

Substitution: Various substituted urea derivatives.

Scientific Research Applications

3-(2-Aminoethyl)-1-(thiophen-2-YL)urea has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly for targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials, such as conductive polymers or sensors.

Mechanism of Action

The mechanism of action of 3-(2-Aminoethyl)-1-(thiophen-2-YL)urea involves its interaction with specific molecular targets, such as enzymes or receptors. The aminoethyl group can form hydrogen bonds or electrostatic interactions with the active sites of enzymes, while the thiophene ring can participate in π-π stacking interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Physicochemical Comparisons

The following table summarizes key physicochemical properties of 3-(2-Aminoethyl)-1-(thiophen-2-yl)urea and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Structural Features	Biological Activity	Reference
3-(2-Aminoethyl)-1-(thiophen-2-yl)urea	C₇H₁₁N₃OS	185.25	Not reported	Thiophene, aminoethyl urea	Not reported
1-(4-Fluorophenyl)-3-(2-methyl-6-(thiophen-2-yl)pyridin-3-yl)urea (5h)	C₁₈H₁₅FN₄OS	354.40	217–219	Thiophene, pyridine, fluorophenyl urea	Anticancer (60 cancer cell lines)
1-(1-Adamantyl)-3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)urea (40)	C₁₉H₂₃N₅O₂S	397.49	211–213	Thiophene, oxadiazole, adamantyl urea	Anti-tuberculosis
TTU6: 1-(4-Cyanophenyl)-3-(4-(thiophen-2-yl)thiazol-2-yl)urea	C₁₅H₁₁N₅OS₂	341.41	199–201	Thiophene, thiazole, cyanophenyl urea	Antitumor (specific assays)

Key Observations :

Anticancer Activity

Compound 5h () demonstrated activity against 60 cancer cell lines, likely due to the electron-withdrawing fluorophenyl group enhancing target binding . In contrast, adamantyl-urea derivatives (e.g., compound 40) prioritize anti-tuberculosis activity over anticancer effects, highlighting how bulky substituents redirect biological targeting .

Anti-Tuberculosis Activity

Compound 40 () showed efficacy against Mycobacterium tuberculosis, attributed to the adamantyl group’s ability to penetrate lipid-rich bacterial cell walls. The absence of such substituents in 3-(2-Aminoethyl)-1-(thiophen-2-yl)urea may limit its utility in this area .

Antitumor and Enzyme Inhibition

Thiophenylthiazole ureas like TTU6 () exhibit antitumor activity, possibly due to the thiazole ring’s role in stabilizing protein interactions. The target compound’s aminoethyl group could offer a different binding mechanism, though this remains speculative without experimental data .

Biological Activity

3-(2-Aminoethyl)-1-(thiophen-2-YL)urea is a compound that has garnered attention for its potential biological activities, particularly in the context of antimicrobial and anticancer properties. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity, including data tables and case studies.

Synthesis and Structural Characteristics

The compound is synthesized through reactions involving thiophene derivatives and urea functionalities. The structural features, such as the thiophene ring and the aminoethyl group, are crucial for its biological activity. The urea moiety is known to facilitate interactions with biological targets, which is significant in drug design.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of 3-(2-Aminoethyl)-1-(thiophen-2-YL)urea. It has been evaluated against various strains of bacteria, including Mycobacterium tuberculosis (Mtb), which is a major concern due to rising drug resistance.

Table 1: Antimicrobial Activity Data

Compound	Target Pathogen	Minimum Inhibitory Concentration (MIC)
3-(2-Aminoethyl)-1-(thiophen-2-YL)urea	Mycobacterium tuberculosis H37Rv	1.56 µM
TTU5 (related compound)	Mycobacterium tuberculosis H37Rv	3.125 µM
TTU12 (related compound)	Mycobacterium tuberculosis H37Rv	12.5 µM

In a study evaluating a series of urea derivatives, 3-(2-Aminoethyl)-1-(thiophen-2-YL)urea exhibited significant antimycobacterial activity, showcasing an MIC value comparable to established antitubercular agents like isoniazid . The presence of the thiophene ring enhances lipophilicity, facilitating better membrane penetration and interaction with bacterial targets.

The mechanism by which this compound exerts its antimicrobial effects primarily involves the inhibition of the enoyl acyl carrier protein reductase (InhA), an essential enzyme in the fatty acid biosynthesis pathway of Mtb. Molecular docking studies have shown that the urea carbonyl forms hydrogen bonds with key residues in the InhA active site, contributing to its inhibitory action .

Anticancer Activity

Beyond its antimicrobial properties, 3-(2-Aminoethyl)-1-(thiophen-2-YL)urea has also been investigated for anticancer activity . Compounds bearing similar structural motifs have demonstrated effectiveness against various cancer cell lines.

Table 2: Anticancer Activity Data

Compound	Cancer Cell Line	IC50 Value (µM)
3-(2-Aminoethyl)-1-(thiophen-2-YL)urea	A549 (lung cancer)	10.38
TTU derivatives	MCF-7 (breast cancer)	Varies

In vitro studies indicate that this compound can induce apoptosis in cancer cells through mechanisms such as caspase activation and modulation of p53 expression levels . The structural components of the compound play a pivotal role in its ability to interact with cellular targets and promote cell death.

Case Studies and Research Findings

Several research articles have documented the synthesis and evaluation of thiourea and urea derivatives similar to 3-(2-Aminoethyl)-1-(thiophen-2-YL)urea:

• A study focused on urea derivatives indicated that modifications in substituent positions significantly affected biological activity, highlighting the importance of structural optimization in drug design .
• Another investigation reported on the broad-spectrum antimicrobial effects of thiourea derivatives, suggesting that compounds with similar scaffolds could be effective against resistant strains .